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Compound of Interest

Compound Name: 4-Chlorobenzylamine

Cat. No.: B054526 Get Quote

Introduction
4-Chlorobenzylamine is a versatile chemical intermediate that serves as a critical building

block in the synthesis of a variety of pharmaceutical compounds.[1][2][3] Its structure, featuring

a reactive primary amine group and a chlorinated benzene ring, allows for its incorporation into

diverse molecular scaffolds, making it a valuable precursor for active pharmaceutical

ingredients (APIs).[2] This aromatic amine is instrumental in the development of drugs across

several therapeutic areas, including antihistamines, antifungal agents, and antidepressants.[1]

[2] This document provides detailed application notes and protocols for the use of 4-
chlorobenzylamine in the synthesis of pharmaceutical intermediates, with a specific focus on

the preparation of a potential antifungal agent.

Physicochemical Properties of 4-Chlorobenzylamine
A clear understanding of the physical and chemical properties of 4-chlorobenzylamine is

essential for its safe handling and effective use in synthesis.
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Property Value Reference

CAS Number 104-86-9 [3]

Molecular Formula C₇H₈ClN [3]

Molecular Weight 141.60 g/mol [4]

Appearance
Clear, almost colorless to

slightly yellow liquid
[1][3]

Boiling Point 215 °C (lit.) [4]

Density 1.164 g/mL at 25 °C (lit.) [4]

Solubility
Not miscible in water. Soluble

in chloroform and methanol.
[1][3]

pKa 8.85 ± 0.10 (Predicted) [1]

Applications in Pharmaceutical Synthesis
4-Chlorobenzylamine is a key intermediate in the synthesis of various pharmaceutical agents

due to the reactivity of its primary amine group, which readily participates in reactions such as

N-alkylation, amidation, and reductive amination.

Antifungal Agents
4-Chlorobenzylamine is utilized in the synthesis of compounds with potential antifungal

properties. A notable example is the synthesis of 2-(4-chlorobenzylamino)-1-(4-

nitrophenyl)ethanol, a precursor that can be further modified to generate molecules with

biological activity.[5] The synthesis involves the ring-opening of a substituted oxirane with 4-
chlorobenzylamine.

Antihistamines
While direct, detailed protocols starting from 4-chlorobenzylamine are not readily available in

the provided search results, it is cited as a precursor for antihistamines.[1] For instance, the

core structure of some second-generation antihistamines contains a substituted benzylamine

moiety.
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Antidepressants and Antipsychotics
Derivatives of 4-chlorobenzylamine have been investigated for their potential as

antidepressants and antipsychotics.[2] The 4-chlorobenzyl group is a common structural motif

in various centrally acting agents.

Experimental Protocols
This section provides a detailed experimental protocol for the synthesis of a pharmaceutical

intermediate using 4-chlorobenzylamine.

Synthesis of 2-(4-chlorobenzylamino)-1-(4-
nitrophenyl)ethanol
This protocol describes the synthesis of a potential antifungal intermediate via the ring-opening

of p-nitrophenyloxirane with 4-chlorobenzylamine.[5]

Reaction Scheme:
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p-Nitrophenyloxirane

2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol

+

4-Chlorobenzylamine
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Synthesis

Work-up & Isolation

Purification

Analysis

Reactants
(4-Chlorobenzylamine,

Substrate)

Solvent Addition

Reaction
(Heating/Stirring)

Reaction Monitoring (TLC)

Solvent Removal

Crude Product

Recrystallization / 
Column Chromatography

Pure Intermediate

Characterization
(NMR, IR, MS)

Purity Analysis (HPLC, GC)

Start Reactants p-Nitrophenyloxirane + 4-Chlorobenzylamine Reaction Solvent: Ethanol Condition: Reflux Intermediate 2-(4-chlorobenzylamino)-1-(4-nitrophenyl)ethanol Purification Recrystallization End Product
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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